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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the biosynthetic pathway of

coronaridine, a key monoterpenoid indole alkaloid (MIA) found in Tabernanthe iboga.

Coronaridine serves as a crucial precursor to the anti-addictive compound ibogaine. This

document details the enzymatic steps, key intermediates, and relevant experimental protocols

for studying this pathway.

Overview of the Coronaridine Biosynthetic Pathway
The biosynthesis of coronaridine in Tabernanthe iboga is a complex process that begins with

primary metabolites and proceeds through a series of enzymatic reactions to form the

characteristic iboga alkaloid scaffold. The pathway originates from the precursors tryptophan,

derived from the shikimate pathway, and geranyl diphosphate. These molecules are condensed

to form strictosidine, the universal precursor to all MIAs.

Subsequent enzymatic transformations lead to the formation of the highly reactive

intermediate, dehydrosecodine. A key step in the formation of the iboga scaffold is the

cyclization of dehydrosecodine, catalyzed by coronaridine synthase (CorS), which ultimately

yields (-)-coronaridine. This process is distinct from the biosynthesis of other related alkaloids

and involves a unique enzymatic mechanism. Following its synthesis, coronaridine can be

further metabolized to produce other important iboga alkaloids, such as ibogaine, through

hydroxylation and methylation steps.
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Key Enzymes and Intermediates
The biosynthesis of coronaridine involves several key enzymes that catalyze specific

transformations. The table below summarizes these enzymes and their roles in the pathway.

Enzyme Abbreviation Function

Strictosidine Synthase STR

Catalyzes the Pictet-Spengler

reaction between tryptamine

and secologanin to form

strictosidine.

Strictosidine β-D-Glucosidase SGD
Deglycosylates strictosidine to

form a reactive aglycone.

Geissoschizine Synthase GS

Reduces the strictosidine

aglycone to form

geissoschizine.

Precondylocarpine Acetate

Synthase
PAS

Oxidizes stemmadenine

acetate to precondylocarpine

acetate.

Dihydroprecondylocarpine

Acetate Synthase
DPAS

Reduces precondylocarpine

acetate to

dihydroprecondylocarpine

acetate, which spontaneously

forms dehydrosecodine.

Coronaridine Synthase CorS

Catalyzes the cyclization of

dehydrosecodine to form the

iboga alkaloid scaffold of (-)-

coronaridine.

Ibogamine-10-hydroxylase I10H
Hydroxylates coronaridine at

the 10-position.

Noribogaine-10-O-

methyltransferase
N10OMT

Methylates the 10-hydroxyl

group to form voacangine, a

precursor to ibogaine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b8654321?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8654321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data
While detailed kinetic parameters for every enzyme in the coronaridine pathway from T. iboga

are not extensively published in a consolidated format, the following table presents available

quantitative information to provide a basis for experimental design.

Parameter Value Enzyme
Organism/Syst
em

Reference

Substrate

Concentration

(Precondylocarpi

ne Acetate)

50 µM
TiDPAS2 and

TiCorS

In vitro enzyme

assay

[Farrow et al.,

2019, as cited in

9]

Enzyme

Concentration

(TiDPAS2)

1 µM TiDPAS2
In vitro enzyme

assay

[Farrow et al.,

2019, as cited in

9]

Enzyme

Concentration

(TiCorS)

5 µM TiCorS
In vitro enzyme

assay

[Farrow et al.,

2019, as cited in

9]

Cofactor

(NADPH)
8 equivalents TiDPAS2

In vitro enzyme

assay

[Farrow et al.,

2019, as cited in

9]

Coronaridine

Content in C.

roseus leaves

(25°C)

30 mg g⁻¹ F.W. Not Applicable
Catharanthus

roseus

[Analysis and

characteristics of

coronaridine, an

alkaloid found in

Catharanthus

roseus - NIH]

Coronaridine

Content in C.

roseus leaves

(35°C)

320 mg g⁻¹ F.W. Not Applicable
Catharanthus

roseus

[Analysis and

characteristics of

coronaridine, an

alkaloid found in

Catharanthus

roseus - NIH]
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Signaling Pathways and Experimental Workflows
Biosynthesis Pathway of Coronaridine
The following diagram illustrates the core biosynthetic pathway leading to the formation of (-)-

coronaridine in Tabernanthe iboga.
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Tryptophan

Strictosidine

Geranyl Diphosphate STR

GeissoschizineSGD, GS Stemmadenine Acetate Precondylocarpine AcetatePAS DehydrosecodineDPAS (-)-CoronaridineCorS

Gene Isolation from T. iboga cDNA

Cloning into Expression Vector

Transformation into Heterologous Host (e.g., E. coli, Yeast)

Protein Expression and Purification

In Vitro Enzyme Assay with Substrate and Cofactors

Product Analysis by LC-MS/MS

Kinetic Parameter Determination
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[https://www.benchchem.com/product/b8654321#biosynthesis-pathway-of-coronaridine-in-
tabernanthe-iboga]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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